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Compound of Interest

Compound Name: 7-Ethynylcoumarin

Cat. No.: B1422633 Get Quote

Abstract
This technical guide provides an in-depth overview of 7-Ethynylcoumarin, a versatile

heterocyclic compound with significant applications in biomedical research and drug

development. This document details its chemical properties, provides a comprehensive

experimental protocol for its synthesis, and explores its potential mechanisms of action through

key cellular signaling pathways. The information is tailored for researchers, scientists, and

professionals in the field of drug development, offering a foundational understanding of this

compound's utility and biological relevance.

Compound Profile
7-Ethynylcoumarin is a derivative of coumarin, a benzopyrone that is naturally occurring in

many plants. The introduction of an ethynyl group at the 7-position of the coumarin scaffold

imparts unique chemical properties, making it a valuable tool in bioconjugation chemistry and

as a fluorescent probe.

Quantitative Data
The key physicochemical properties of 7-Ethynylcoumarin are summarized in the table below

for quick reference.
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Property Value

CAS Number 270088-04-5

Molecular Formula C₁₁H₆O₂

Molecular Weight 170.17 g/mol

Appearance White to light yellow crystalline powder

Melting Point 132 - 136 °C

Synthesis of 7-Ethynylcoumarin
The synthesis of 7-Ethynylcoumarin is typically achieved through a two-step process starting

from the commercially available 7-hydroxycoumarin. The first step involves the conversion of

the hydroxyl group to a triflate, which is a good leaving group. The second step is a

Sonogashira coupling reaction to introduce the ethynyl moiety.

Experimental Protocol: Synthesis of 7-Ethynylcoumarin
Materials:

7-Hydroxycoumarin

Pyridine

Trifluoromethanesulfonic anhydride (Tf₂O)

Dichloromethane (DCM), anhydrous

Trimethylsilylacetylene (TMSA)

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Copper(I) iodide (CuI)

Triethylamine (TEA), anhydrous
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Tetrahydrofuran (THF), anhydrous

Tetrabutylammonium fluoride (TBAF), 1M solution in THF

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Ethyl acetate

Hexanes

Step 1: Synthesis of 2-oxo-2H-chromen-7-yl trifluoromethanesulfonate (7-Triflylcoumarin)

In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve 7-hydroxycoumarin (1.0 eq) in anhydrous dichloromethane (DCM) and anhydrous

pyridine (2.0 eq).

Cool the solution to 0 °C in an ice bath.

Slowly add trifluoromethanesulfonic anhydride (1.2 eq) dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous NaHCO₃.

Extract the aqueous layer with DCM (3 x volumes).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

Concentrate the filtrate under reduced pressure to yield the crude 7-triflylcoumarin, which

can be purified by flash column chromatography on silica gel using an ethyl acetate/hexanes

gradient.
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Step 2: Sonogashira Coupling to form 7-Ethynylcoumarin

To a flame-dried Schlenk flask under an inert atmosphere, add the purified 7-triflylcoumarin

(1.0 eq), palladium(II) acetate (0.05 eq), triphenylphosphine (0.1 eq), and copper(I) iodide

(0.05 eq).

Add anhydrous triethylamine (3.0 eq) and anhydrous tetrahydrofuran (THF).

Degas the mixture by bubbling argon through the solution for 15-20 minutes.

Add trimethylsilylacetylene (1.5 eq) to the reaction mixture.

Heat the reaction to 60-70 °C and stir for 8-12 hours, monitoring by TLC.

After the coupling reaction is complete, cool the mixture to room temperature and add a 1M

solution of tetrabutylammonium fluoride in THF (1.5 eq) to deprotect the silyl group. Stir for 1

hour at room temperature.

Quench the reaction with saturated aqueous NaHCO₃ and extract with ethyl acetate (3 x

volumes).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

Concentrate the filtrate under reduced pressure and purify the crude product by flash column

chromatography on silica gel using an ethyl acetate/hexanes gradient to yield pure 7-
Ethynylcoumarin.

Synthesis Workflow
Caption: Synthetic workflow for 7-Ethynylcoumarin.

Biological Activity and Signaling Pathways
Coumarin derivatives are known to exhibit a wide range of biological activities, including anti-

inflammatory, antioxidant, and anticancer effects. While the specific signaling pathways

modulated by 7-Ethynylcoumarin are still under active investigation, based on the activities of

structurally similar 7-substituted coumarins, its mechanism of action is proposed to involve the

modulation of key inflammatory and cell survival pathways such as NF-κB and PI3K/AKT.
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Proposed Inhibition of the NF-κB Signaling Pathway
The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is

a critical regulator of inflammatory responses, cell survival, and proliferation. In many disease

states, including cancer, this pathway is constitutively active. It is proposed that 7-
Ethynylcoumarin may exert anti-inflammatory and pro-apoptotic effects by inhibiting this

pathway.

Caption: Proposed inhibition of the NF-κB pathway.

Proposed Modulation of the PI3K/AKT Signaling
Pathway
The PI3K/AKT pathway is a crucial signaling cascade that regulates cell survival, growth, and

proliferation. Its dysregulation is a hallmark of many cancers, making it a key target for drug

development. Coumarin derivatives have been shown to interfere with this pathway, leading to

the induction of apoptosis in cancer cells. 7-Ethynylcoumarin is hypothesized to share this

mechanism of action.

Caption: Proposed modulation of the PI3K/AKT pathway.

Applications in Research and Drug Development
The unique structural features of 7-Ethynylcoumarin make it a valuable molecule for a variety

of applications:

Fluorescent Probes and Bioimaging: The coumarin core possesses inherent fluorescent

properties. The terminal alkyne group allows for its use in "click chemistry" reactions,

enabling the fluorescent labeling of biomolecules in living systems.

Enzyme Inhibition Studies: 7-Ethynylcoumarin and its derivatives are utilized to study

cytochrome P450 enzymes, which are crucial for drug metabolism. The ethynyl group can

act as a mechanism-based inhibitor, providing insights into enzyme function.

Organic Synthesis and Bioconjugation: As a building block, 7-Ethynylcoumarin is employed

in the synthesis of more complex molecules and for bioconjugation to proteins, nucleic acids,

and other macromolecules.
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Conclusion
7-Ethynylcoumarin is a compound of significant interest to the scientific community,

particularly in the fields of chemical biology and drug discovery. Its straightforward synthesis,

coupled with its versatile chemical handle and potential biological activities, positions it as a

powerful tool for developing novel diagnostics and therapeutics. Further research is warranted

to fully elucidate its specific molecular targets and mechanisms of action.

Disclaimer: This document is intended for research and informational purposes only. The

experimental protocols and biological pathway information are based on established

methodologies and current scientific understanding of related compounds. Researchers should

exercise appropriate laboratory safety precautions and adapt protocols as necessary for their

specific experimental conditions.

To cite this document: BenchChem. [7-Ethynylcoumarin: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422633#cas-number-and-molecular-weight-of-7-
ethynylcoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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